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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Methyl-5-nitropyridine hydrochloride, a key intermediate in pharmaceutical
and agrochemical synthesis. Due to the limited availability of public data on the hydrochloride
salt, this guide establishes a comparative framework with its well-characterized free base, 2-
Methyl-5-nitropyridine. It outlines the critical importance of physicochemical characterization,
details a rigorous, field-proven protocol for melting point determination as a primary indicator of
purity and identity, and discusses the expected physical state. This document is intended for
researchers, chemists, and quality control professionals engaged in the development and
handling of pyridine-based chemical entities.

Introduction: The Significance of Pyridine
Derivatives
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Substituted nitropyridines are foundational building blocks in modern organic synthesis. The
introduction of a nitro group and a methyl group onto the pyridine ring, as seen in 2-Methyl-5-
nitropyridine, creates a versatile scaffold for developing a wide range of functional molecules,
including anti-inflammatory agents and herbicides.[1][2] The conversion of the parent
compound into its hydrochloride salt is a common strategy in drug development to enhance
solubility, stability, and bioavailability.

Understanding the fundamental physicochemical properties of 2-Methyl-5-nitropyridine
hydrochloride is paramount for its effective use. Properties such as physical state and melting
point are not merely data points; they are critical indicators of material identity, purity, and
stability, directly influencing process development, formulation, and regulatory compliance.

Physicochemical Properties: A Comparative
Analysis

While specific experimental data for 2-Methyl-5-nitropyridine hydrochloride is not widely
published, we can infer its expected properties based on its structure and compare them to its
well-documented free base. The protonation of the pyridine nitrogen to form the hydrochloride
salt is expected to significantly increase the melting point and alter the solubility profile due to
the introduction of ionic character.

Physical State

The free base, 2-Methyl-5-nitropyridine, is consistently described as a solid at ambient
temperature, appearing as a brownish-yellow or light yellow to brown crystalline powder.[1] It is
anticipated that 2-Methyl-5-nitropyridine hydrochloride will also be a crystalline solid, likely
appearing as a white to off-white or pale yellow powder, a common characteristic for
hydrochloride salts of organic bases.

Melting Point

The melting point is a definitive thermal property sensitive to impurities. The presence of even
small amounts of contaminants can lead to a depression and broadening of the melting range.
For the free base, a melting point range of 106-112 °C is well-established.[1] The formation of
the hydrochloride salt introduces strong ionic interactions within the crystal lattice, which
require significantly more energy to overcome. Therefore, the melting point of 2-Methyl-5-
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nitropyridine hydrochloride is expected to be substantially higher than that of its parent
compound.

The following table summarizes the known properties of the free base and the projected
properties for the hydrochloride salt.

2-Methyl-5-nitropyridine 2-Methyl-5-nitropyridine
Property .
(Free Base) hydrochloride
CAS Number 21203-68-9[1] 1881296-54-3
Molecular Formula CeHsN202[1][3] CeH7CIN202
Molecular Weight 138.13 g/mol [1] 174.59 g/mol
) Brownish-yellow crystalline Expected: White to pale yellow
Physical State . .
powder[1] crystalline solid

Expected: Significantly > 112

Melting Point 106-112 °CJ[1] oc

- ) ) Expected: Higher solubility in
Solubility Slightly soluble in water[4][5]
water and polar solvents

Experimental Protocol: Melting Point Determination
(Capillary Method)

To ensure the identity and purity of a newly synthesized or received batch of 2-Methyl-5-
nitropyridine hydrochloride, a precise melting point determination is essential. The capillary
method remains the gold standard for its accuracy and small sample requirement.

Causality and Experimental Design

The principle relies on observing the temperature range over which the crystalline solid
transitions to a liquid. A pure, crystalline compound will exhibit a sharp melting point range
(typically < 2 °C). A wider range indicates the presence of impurities or that the compound may
be in an amorphous state. This protocol is designed to be self-validating through calibration
and controlled heating.
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Step-by-Step Methodology

e Sample Preparation:

o Ensure the 2-Methyl-5-nitropyridine hydrochloride sample is completely dry by placing
it in a desiccator under vacuum for at least 24 hours. Moisture can artificially depress the
melting point.

o Place a small amount of the dried sample onto a clean, dry watch glass.
o Finely crush the sample into a powder using a spatula to ensure uniform packing.
o Capillary Tube Packing:

o Tap the open end of a capillary melting point tube into the powdered sample until a small
amount of material (2-4 mm in height) enters the tube.

o Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long
glass tube, to pack the sample tightly into the bottom. A densely packed sample ensures
efficient and uniform heat transfer.

e Apparatus Calibration:

o Prior to running the unknown sample, calibrate the melting point apparatus using two
certified standards that bracket the expected melting point. For a novel compound like this
hydrochloride salt, a wide-ranging initial test may be necessary, followed by calibration
with standards closer to the observed melt.

e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below the
anticipated melting point.

o Once this temperature is reached, adjust the heating rate to a slow ramp of 1-2 °C per
minute. This slow rate is critical to allow the temperature of the sample and the
thermometer to equilibrate, ensuring high accuracy.
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o Record the temperature at which the first drop of liquid appears (T1).

o Continue heating at the same slow rate and record the temperature at which the last solid
crystal melts (T2).

o The melting range is reported as T1 - T2.

o Validation:

o Repeat the measurement with two additional samples to ensure reproducibility. The
reported ranges should agree within 1-2 °C.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the initial characterization and purity
verification of a batch of 2-Methyl-5-nitropyridine hydrochloride, where melting point
analysis serves as a critical quality control checkpoint.
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Caption: Workflow for the initial characterization of a solid chemical sample.
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Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Methyl-5-nitropyridine hydrochloride is not
readily available, safe handling procedures should be based on related nitropyridine
compounds.[6][7][8]

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and nitrile gloves.

Engineering Controls: Handle the solid material in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from strong oxidizing agents.

Conclusion

The determination of the physical state and melting point of 2-Methyl-5-nitropyridine
hydrochloride is a foundational step in its application for research and development. Although
public data is scarce, established principles of chemical salts allow for an educated projection
of its properties relative to its free base. The hydrochloride salt is expected to be a crystalline
solid with a melting point significantly higher than the 106-112 °C range of 2-Methyl-5-
nitropyridine. Adherence to a rigorous, well-validated experimental protocol for melting point
determination is crucial for confirming the identity and purity of this important synthetic
intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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